Cas no 1019536-54-9 (3-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline)

• Product Name: 3-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline
• CAS No: 1019536-54-9
• MF: C₁₂H₁₃NS₂
• MW: 235.368320226669
• MDL: MFCD11140936
• CID: 5166018
• PubChem ID: 28437034
• Update Time: 2026-03-04

3-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-[3-(methylthio)phenyl]-
• 3-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline

• MDL： MFCD11140936
• Inchi： 1S/C12H13NS2/c1-14-11-5-2-4-10(8-11)13-9-12-6-3-7-15-12/h2-8,13H,9H2,1H3
• InChI Key： UMVKSQHQIRFRFH-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC(SC)=C2)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline

Research Brief on 3-(Methylsulfanyl)-N-(thiophen-2-yl)methylaniline (CAS: 1019536-54-9): Recent Advances and Applications

3-(Methylsulfanyl)-N-(thiophen-2-yl)methylaniline (CAS: 1019536-54-9) is a sulfur-containing aromatic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene and aniline moieties, has demonstrated promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have explored its synthesis, biological activity, and mechanistic insights, positioning it as a valuable scaffold for further research.

One of the key areas of interest is the compound's role as a building block for the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of kinase inhibitors, particularly targeting aberrant signaling pathways in cancer. The study reported that derivatives of 3-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for oncology drug development.

In addition to its pharmacological applications, recent research has also investigated the compound's physicochemical properties and stability. A 2024 paper in Organic & Biomolecular Chemistry detailed a robust synthetic route for 3-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline, optimizing yield and purity through innovative catalytic methods. The study emphasized the compound's compatibility with various reaction conditions, making it a versatile intermediate for further chemical modifications.

Furthermore, the agrochemical sector has explored its use as a precursor for novel pesticides. A collaborative study between academic and industrial researchers demonstrated that derivatives of this compound exhibit strong insecticidal activity against a range of agricultural pests, with minimal toxicity to non-target organisms. This aligns with the growing demand for environmentally sustainable pest control solutions.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its bioavailability. Future research directions may include structural-activity relationship (SAR) studies, in vivo efficacy testing, and formulation development to enhance its therapeutic and industrial applications.

In conclusion, 3-(methylsulfanyl)-N-(thiophen-2-yl)methylaniline (CAS: 1019536-54-9) represents a multifaceted compound with significant potential across multiple domains. Continued exploration of its properties and applications is expected to yield valuable insights and innovations in the coming years.